Cas no 2097977-96-1 (1-(2-(1H-tetrazol-1-yl)acetyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2-(1H-tetrazol-1-yl)acetyl)azetidine-3-carboxylic acid
• CAS No: 2097977-96-1
• MF: C₇H₉N₅O₃
• MW: 211.178060293198
• CID: 5723683
• PubChem ID: 121200549
• Update Time: 2023-11-21

1-(2-(1H-tetrazol-1-yl)acetyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-3695
• 1-[2-(tetrazol-1-yl)acetyl]azetidine-3-carboxylic acid
• 1-(2-(1H-tetrazol-1-yl)acetyl)azetidine-3-carboxylic acid
• AKOS026708365
• 2097977-96-1
• 3-Azetidinecarboxylic acid, 1-[2-(1H-tetrazol-1-yl)acetyl]-

• Inchi： 1S/C7H9N5O3/c13-6(3-12-4-8-9-10-12)11-1-5(2-11)7(14)15/h4-5H,1-3H2,(H,14,15)
• InChI Key： SJHPQWLUYRUCNX-UHFFFAOYSA-N
• SMILES： N1(C(CN2C=NN=N2)=O)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 211.07053917g/mol
• Monoisotopic Mass: 211.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 544.5±60.0 °C(Predicted)
• pka: 3.81±0.20(Predicted)